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An Objective Comparison of Composite Pole Designs for Advanced Structural Applications

This guide provides a comprehensive benchmark analysis of the novel composite pole design,

designated DS08210767, against other leading composite alternatives. The data presented is

derived from standardized testing protocols to ensure objective and directly comparable results.

This document is intended for researchers, engineers, and materials scientists involved in the

selection and application of advanced composite materials for infrastructure and other

structural applications.

Comparative Performance Data
The performance of DS08210767 was evaluated against two common alternative composite

pole designs: a standard Pultruded Fiber-Reinforced Polymer (FRP) Pole and a Centrifugally

Cast Glass-Fiber Reinforced Polymer (GFRP) Pole. Key performance indicators are

summarized below.
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Performance

Metric

DS08210767

(Hybrid

Composite)

Pultruded FRP

Pole

Centrifugally

Cast GFRP

Pole

Test Standard

Ultimate Flexural

Strength (MPa)
117 95 105

ASTM D1036

(modified)

Flexural Modulus

(GPa)
10.27 8.5 9.8

ASTM D1036

(modified)

Weight for 12m

Pole (kg)
150 185 170 N/A

Water Absorption

(%)
< 0.1 < 0.5 < 0.3 ASTM D570

Fire Resistance
Self-

extinguishing
Slow burn Moderate burn ASTM D635

Accelerated

Aging (80-year

simulation)

>95% strength

retention

~85% strength

retention

~90% strength

retention

Accelerated

Weathering

Chamber

Experimental Protocols
The data presented in this guide were obtained through rigorous adherence to established

testing standards to ensure accuracy and reproducibility.

Full-Scale Flexural Strength Testing
The ultimate flexural strength and stiffness of the poles were determined using a modified

version of the ASTM D1036-99 standard, originally developed for wood poles.[1][2]

Setup: The pole is fixed at its base to simulate an in-ground embedment of 10% of its length

plus 0.6 meters.[1][2]

Loading: A perpendicular load is applied at a distance of 0.6 meters from the top of the pole.

[1] The load is increased at a controlled rate until structural failure.
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Measurements: Load and deflection are continuously measured throughout the test to

calculate the flexural strength and modulus.[2]

Material Coupon Testing
To characterize the intrinsic properties of the composite materials, coupon tests were

conducted.

Tensile Testing (ISO 527-4): Specimens were cut from the poles and subjected to tensile

loads to determine tensile strength, strain, and modulus of elasticity.[3]

Flexural Testing (Three-Point Bend): Small coupon specimens were tested to evaluate the

flexural properties of the material itself.[1]

Fire Resistance Testing
Fire resistance was evaluated based on the ASTM D635 standard. This test assesses the rate

of burning and the self-extinguishing properties of the composite materials when exposed to a

controlled flame.

Accelerated Aging
To simulate long-term environmental exposure, pole sections were subjected to accelerated

aging in a weathering chamber. This process involves cycles of intense UV radiation, humidity,

and temperature changes to mimic decades of outdoor service.[4]

Visualized Workflows and Relationships
The following diagrams illustrate the testing workflow and the hierarchical relationship of

composite pole properties.
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Caption: Workflow for Comparative Testing of Composite Poles.
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Caption: Factors Influencing Composite Pole Performance.

Discussion
The data indicates that the DS08210767 design exhibits superior performance in key areas,

particularly in its ultimate flexural strength and its resilience in accelerated aging tests. Its

hybrid composite structure contributes to a lighter weight compared to the other designs, which

has significant implications for transportation and installation logistics.[4][5] The enhanced fire

resistance and low water absorption suggest a high degree of durability and low maintenance

requirements over the pole's lifespan.[5][6]

In contrast, while both the pultruded and centrifugally cast poles offer robust performance and

are significant improvements over traditional materials like wood and steel, they show

comparatively lower mechanical strength and greater susceptibility to simulated long-term

environmental degradation.[4][5] Composite poles, in general, provide engineered solutions

that can be designed to withstand extreme loads and environmental conditions.[6] Their

lightweight nature and resistance to rot, corrosion, and pests make them a compelling

alternative to traditional materials.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

